2-Amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride

• IUPAC Name: 2-amino-4-(2-amino-2-carboxyethyl)sulfanylbutanoic acid;dihydrochloride
• InChI: InChI=1S/C7H14N2O4S.2ClH/c8-4(6(10)11)1-2-14-3-5(9)7(12)13;;/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13);2*1H
• InChI Key: BDKXLTOHYQEAIO-UHFFFAOYSA-N
• Canonical SMILES: C(CSCC(C(=O)O)N)C(C(=O)O)N.Cl.Cl
• Molecular Formula: C7H16Cl2N2O4S
• Molecular Weight: 295.18 g/mol

Description

2-Amino-4-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid dihydrochloride is a chemical compound with the molecular weight of 295.19. It is stored at a temperature of -10 degrees and has a physical form of oil.

Scientific Research Applications

Synthesis and Chemical Properties

• Optical Resolution and Synthesis of Stereoisomers : This compound has been used in the synthesis of various stereoisomers. For instance, (RS)-mercaptosuccinic acid was optically resolved using specific resolving agents to yield different stereoisomers, demonstrating the chemical versatility of the compound in synthesizing stereochemically complex molecules (Shiraiwa et al., 1998).

Applications in Chemistry and Biochemistry

• Formation of Cyclic β-Amino Acids : The compound has been utilized in the formation of cyclic β-amino acids, which are significant in various chemical synthesis processes. This involves sulfanyl radical addition-cyclization of connected oxime ethers and hydrazones (Miyata et al., 2002).
• Synthesis of Optically Active Acids : The compound aids in synthesizing optically active acids like 1,4-thiazane-3-carboxylic acid, indicating its role in producing chirally pure substances (Shiraiwa et al., 1998).
• In Immunobiological Research : Derivatives of this compound have shown potential in immunobiological research, specifically in enhancing the secretion of certain chemokines, thus indicating its relevance in immunomodulatory studies (Doláková et al., 2005).

Biomedical Research

• Cancer Detection and Imaging : A derivative of this compound was developed for use in near-infrared dyes, demonstrating significant potential for applications in cancer detection through optical imaging (Pham et al., 2005).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.